Cas no 1517-96-0 (5(4H)-Isoxazolone, 3-methyl-)
5(4H)-Isoxazolone, 3-methyl- structure
Product Name:5(4H)-Isoxazolone, 3-methyl-
CAS No:1517-96-0
MF:C4H5NO2
MW:99.0880010128021
CID:1328914
PubChem ID:535031
Update Time:2025-04-20
5(4H)-Isoxazolone, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Isoxazolone, 3-methyl-
- 3-methylisoxazolin-5-one
- 3-methyl-2-isoxazolin-5-one
- InChI=1/C4H5NO2/c1-3-2-4(6)7-5-3/h2H2,1H
- 3-Methyl-5(4H)-isoxazolone
- 3-methyl-4H-1,2-oxazol-5-one
- DTXSID10336625
- 3-Methyl-isoxazol-5(4H)-one
- 3-Methyl-5(4H)-isoxazolone #
- AKOS016353157
- F87652
- 3-methylisoxazol-5(4H)-one
- 3-methyl-4h-isoxazol-5-one
- DB-194192
- 1517-96-0
-
- Inchi: 1S/C4H5NO2/c1-3-2-4(6)7-5-3/h2H2,1H3
- InChI Key: PYUQCOIVVOLGJK-UHFFFAOYSA-N
- SMILES: O1C(CC(C)=N1)=O
Computed Properties
- Exact Mass: 99.03205
- Monoisotopic Mass: 99.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
5(4H)-Isoxazolone, 3-methyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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